Cas no 625120-03-8 (Carbamic acid, (5-chloro-2,4-dimethoxyphenyl)-, phenyl ester)

• Product Name: Carbamic acid, (5-chloro-2,4-dimethoxyphenyl)-, phenyl ester
• CAS No: 625120-03-8
• MF: C₁₅H₁₄ClNO₄
• MW: 307.728963375092
• CID: 1639223
• PubChem ID: 60630317
• Update Time: 2025-04-21

Carbamic acid, (5-chloro-2,4-dimethoxyphenyl)-, phenyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (5-chloro-2,4-dimethoxyphenyl)-, phenyl ester
• KEFZTDXKRSOQMU-UHFFFAOYSA-N
• phenyl 5-chloro-2,4-dimethoxyphenylcarbamate
• 625120-03-8
• DB-096814
• AKOS008919256
• SCHEMBL6371091

• Inchi： 1S/C15H14ClNO4/c1-19-13-9-14(20-2)12(8-11(13)16)17-15(18)21-10-6-4-3-5-7-10/h3-9H,1-2H3,(H,17,18)
• InChI Key： KEFZTDXKRSOQMU-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(C=1)NC(=O)OC1C=CC=CC=1)OC)OC

Computed Properties

• Exact Mass: 307.06122
• Monoisotopic Mass: 307.0611356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 56.8Ų

Experimental Properties

• PSA: 56.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters